Cas no 89033-13-6 (2-Propenoic acid, 3-iodo-, methyl ester)

2-Propenoic acid, 3-iodo-, methyl ester (methyl 3-iodoacrylate) is a versatile iodinated acrylate ester with applications in organic synthesis and polymer chemistry. The presence of both an iodine substituent and an acrylate functional group makes it a valuable intermediate for cross-coupling reactions, such as Suzuki or Heck couplings, enabling the synthesis of complex organic frameworks. Its electron-deficient double bond facilitates Michael additions and radical polymerization, contributing to tailored polymer modifications. The ester group enhances solubility in organic solvents, simplifying handling in synthetic workflows. This compound is particularly useful in pharmaceutical and materials research, where precise functionalization and controlled reactivity are required. Proper storage under inert conditions is recommended to maintain stability.
2-Propenoic acid, 3-iodo-, methyl ester structure
89033-13-6 structure
Product Name:2-Propenoic acid, 3-iodo-, methyl ester
CAS No:89033-13-6
MF:C4H5IO2
MW:211.985773801804
MDL:MFCD11519163
CID:4296962
PubChem ID:5463376
Update Time:2025-10-29

2-Propenoic acid, 3-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 3-iodo-, methyl ester
    • methyl (E)-3-iodoprop-2-enoate
    • 2-Propenoic acid, 3-iodo-, methyl ester, (2E)-
    • METHYL (2E)-3-IODOPROP-2-ENOATE
    • trans Methyl 3-iodo-2-propenoate
    • CS-0042162
    • EN300-1703689
    • GAA21388
    • DS-15189
    • (E)-3-iodo-acrylic acid methyl ester
    • MFCD11519163
    • E-2-Propenoic acid, 2-iodo-, methyl ester
    • (E)-methyl 3-iodoacrylate
    • 89033-13-6
    • trans-Methyl 3-iodo-2-propenoate
    • methyl(E)-3-iodoprop-2-enoate
    • AKOS016007735
    • C4H5IO2
    • DB-038167
    • 834-557-3
    • methyl3-iodoacrylate
    • 2-Propenoic acid, 3-iodo, methyl ester, (Z)-
    • 6213-88-3
    • SCHEMBL4215921
    • MDL: MFCD11519163
    • Inchi: 1S/C4H5IO2/c1-7-4(6)2-3-5/h2-3H,1H3
    • InChI Key: SUQXOFVGKSUSSM-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C=CI

Computed Properties

  • Exact Mass: 211.93343Da
  • Monoisotopic Mass: 211.93343Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 87.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 26.3Ų

2-Propenoic acid, 3-iodo-, methyl ester Pricemore >>

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Additional information on 2-Propenoic acid, 3-iodo-, methyl ester

2-Propenoic acid, 3-iodo-, methyl ester (CAS No. 89033-13-6): A Key Intermediate in Modern Chemical Biology and Medicinal Chemistry

2-Propenoic acid, 3-iodo-, methyl ester, identified by the CAS number 89033-13-6, is a significant compound in the realm of chemical biology and medicinal chemistry. This organometallic derivative, characterized by its unique structural features, has garnered considerable attention due to its versatile applications in synthetic chemistry, drug development, and biological research. The presence of both an iodo substituent and a methyl ester group on the acrylic backbone makes it a valuable intermediate for constructing complex molecular architectures.

The compound's structure, featuring a conjugated system of a double bond and an iodine atom, enables it to participate in various chemical transformations, including cross-coupling reactions, which are pivotal in modern synthetic methodologies. The methyl ester functionality not only enhances solubility in polar organic solvents but also provides a reactive site for further derivatization. These properties have positioned 2-Propenoic acid, 3-iodo-, methyl ester as a cornerstone in the synthesis of pharmacologically active molecules.

In recent years, the demand for innovative intermediates in pharmaceutical research has surged, driven by the need for more efficient and sustainable synthetic routes. The compound's role as a building block in the preparation of heterocyclic compounds, which are prevalent in many drugs, underscores its importance. For instance, studies have demonstrated its utility in constructing thiazole and pyrazole derivatives, which exhibit a broad spectrum of biological activities. These findings highlight the compound's potential as a precursor in developing novel therapeutic agents.

The< strong>iodo substituent on the molecule is particularly noteworthy, as it facilitates palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are indispensable in forming carbon-carbon bonds, a fundamental requirement for constructing complex organic molecules. The ability to introduce aryl or vinyl groups at the position of the iodine atom opens up endless possibilities for generating structurally diverse compounds. This adaptability has made 2-Propenoic acid, 3-iodo-, methyl ester a favorite among synthetic chemists working on drug discovery projects.

Moreover, the< strong>methyl ester moiety can be hydrolyzed to yield< strong>2-propenoic acid, 3-iodo-, which is another valuable intermediate with distinct reactivity patterns. This transformation allows for further functionalization of the molecule, enabling chemists to tailor its properties for specific applications. Such flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

The compound's significance extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. For example, researchers have explored its use in synthesizing polymers with unique properties due to its ability to undergo polymerization reactions under controlled conditions. Additionally, its incorporation into agrochemical formulations has shown promise in developing novel pesticides with enhanced efficacy and reduced environmental impact.

In academic research circles, 2-Propenoic acid, 3-iodo-, methyl ester has been employed to study reaction mechanisms and develop new catalytic systems. Its role as a substrate in kinetic studies has provided insights into the factors influencing reaction rates and selectivity. These studies contribute to the broader understanding of organic transformations and aid in designing more efficient synthetic strategies.

The compound's< strong>CAS No. 89033-13-6 ensures traceability and consistency across different batches, which is critical for reproducibility in scientific experiments. Manufacturers specializing in fine chemicals have recognized its value and have optimized processes for its large-scale production while maintaining high purity standards. This reliability has made it a trusted choice for researchers worldwide.

The future prospects of< strong>2-Propenoic acid, 3-iodo-, methyl ester appear promising as advancements continue to be made in synthetic methodologies and drug discovery technologies. Its continued relevance is expected to grow with emerging trends such as green chemistry and computer-aided molecular design. As these fields evolve, compounds like this will play an increasingly important role in addressing complex scientific challenges.

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